Cas no 120500-21-2 (Hormothamnin A (9CI))

• Product Name: Hormothamnin A (9CI)
• CAS No: 120500-21-2
• Molecular Formula: C₆₀H₉₇N₁₁O₁₄
• Molecular Weight: 1196.47748
• CID: 139755
• PubChem ID: 6440066

Hormothamnin A (9CI) Properties

Names and Identifiers

• Hormothamnin A (9CI)
• (3Z)-28-benzyl-19,22-di(butan-2-yl)-3-ethylidene-36-hydroxy-6,31-bis(2-hydroxyethyl)-16,25-bis(2-methylpropyl)-10-pentyl-1,4,7,11,14,17,20,23,26,29,32-undecazabicyclo[32.3.0]heptatriacontane-2,5,8,12,
• hormothamnin A
• 6-benzyl-31-ethylidene-35-hydroxy-3,28-bis(2-hydroxyethyl)-12,15-bis(1-methylpropyl)-9,18-bis(2-methylpropyl)-24-pentyltetracosahydropyrrolo[1,2-g][1,4,7,10,13,16,19,22,25,28,31]undecaazacyclotetratriacontine-1,4,7,10,13,16,19,22,26,29,32(23H)-undecone
• DTXSID001046497
• (3Z)-28-benzyl-19,22-di(butan-2-yl)-3-ethylidene-36-hydroxy-6,31-bis(2-hydroxyethyl)-16,25-bis(2-methylpropyl)-10-pentyl-1,4,7,11,14,17,20,23,26,29,32-undecazabicyclo[32.3.0]heptatriacontane-2,5,8,12,15,18,21,24,27,30,33-undecone
• 120500-21-2

• InChIKey： AQBJITSSPIIUAM-QVGWBTEESA-N
• Inchi： InChI=1S/C60H97N11O14/c1-11-15-17-22-39-30-48(75)63-42(23-25-72)53(78)64-41(14-4)60(85)71-33-40(74)31-47(71)57(82)65-43(24-26-73)54(79)67-46(29-38-20-18-16-19-21-38)55(80)66-45(28-35(7)8)56(81)69-51(37(10)13-3)59(84)70-50(36(9)12-2)58(83)68-44(27-34(5)6)52(77)61-32-49(76)62-39/h14,16,18-21,34-37,39-40,42-47,50-51,72-74H,11-13,15,17,22-33H2,1-10H3,(H,61,77)(H,62,76)(H,63,75)(H,64,78)(H,65,82)(H,66,80)(H,67,79)(H,68,83)(H,69,81)(H,70,84)/b41-14-
• SMILES： CCCCCC1NC(=O)CNC(=O)C(CC(C)C)NC(=O)C(C(CC)C)NC(=O)C(C(CC)C)NC(=O)C(CC(C)C)NC(=O)C(CC2C=CC=CC=2)NC(=O)C(CCO)NC(=O)C2CC(CN2C(=O)/C(=C/C)/NC(=O)C(CCO)NC(=O)C1)O

Computed Properties

• Exact Mass: 1195.72221
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 18
• Monoisotopic Mass: 1195.721647
• Heavy Atom Count: 85
• Complexity: 2280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 372

Experimental Properties

• PSA: 372
• Refractive Index: 1.578
• Boiling Point: 1509.4°Cat760mmHg
• Flash Point: 866.7°C
• Density: 1.24